Cas no 928716-12-5 (2-ethoxy-2-thioxoAcetamide)

• Product Name: 2-ethoxy-2-thioxoAcetamide
• CAS No: 928716-12-5
• MF: C₄H₇NO₂S
• MW: 133.168879747391
• CID: 2129414
• PubChem ID: 21613763
• Update Time: 2025-04-21

2-ethoxy-2-thioxoAcetamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-thioxoAcetamide
• ethyl thiooxamate
• ethyl thioxamidate
• ZEJPMRKECMRICL-UHFFFAOYSA-N
• ETHYL THIOOXAMAT
• 928716-12-5
• CS-W002316
• PB24589
• DB-365046
• AKOS015919366
• ethyl carbamoylmethanethioate
• SCHEMBL109624
• GS-4070
• O-ethyl 2-amino-2-oxoethanethioate
• BP-12603

• MDL： MFCD12963823
• Inchi： 1S/C4H7NO2S/c1-2-7-4(8)3(5)6/h2H2,1H3,(H2,5,6)
• InChI Key： ZEJPMRKECMRICL-UHFFFAOYSA-N
• SMILES： S=C(C(N)=O)OCC

Computed Properties

• Exact Mass: 133.02000
• Monoisotopic Mass: 133.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• PSA: 84.41000
• LogP: 0.53590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters